3-Methyl-4-nitrobenzoic Acid
3-Methyl-4-nitrobenzoic Acid
3-methyl-4-nitrobenzoic acid appears as needles or off white powder. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
3113-71-1
VCID:
VC0051838
InChI:
InChI=1S/C8H7NO4/c1-5-4-6(8(10)11)2-3-7(5)9(12)13/h2-4H,1H3,(H,10,11)
SMILES:
CC1=C(C=CC(=C1)C(=O)O)[N+](=O)[O-]
Molecular Formula:
C8H7NO4
Molecular Weight:
181.15 g/mol
3-Methyl-4-nitrobenzoic Acid
CAS No.: 3113-71-1
Reference Standards
VCID: VC0051838
Molecular Formula: C8H7NO4
Molecular Weight: 181.15 g/mol
| CAS No. | 3113-71-1 |
|---|---|
| Product Name | 3-Methyl-4-nitrobenzoic Acid |
| Molecular Formula | C8H7NO4 |
| Molecular Weight | 181.15 g/mol |
| IUPAC Name | 3-methyl-4-nitrobenzoic acid |
| Standard InChI | InChI=1S/C8H7NO4/c1-5-4-6(8(10)11)2-3-7(5)9(12)13/h2-4H,1H3,(H,10,11) |
| Standard InChIKey | XDTTUTIFWDAMIX-UHFFFAOYSA-N |
| SMILES | CC1=C(C=CC(=C1)C(=O)O)[N+](=O)[O-] |
| Canonical SMILES | CC1=C(C=CC(=C1)C(=O)O)[N+](=O)[O-] |
| Melting Point | 421 to 424 °F (NTP, 1992) |
| Physical Description | 3-methyl-4-nitrobenzoic acid appears as needles or off white powder. (NTP, 1992) |
| Description | 3-methyl-4-nitrobenzoic acid appears as needles or off white powder. (NTP, 1992) |
| Solubility | less than 1 mg/mL at 72° F (NTP, 1992) |
| Synonyms | 4-Nitro-3-methylbenzoic Acid; 4-Nitro-m-toluic Acid; NSC 28455; m-Methyl-p-nitrobenzoic Acid |
| PubChem Compound | 18370 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume